Cas no 879215-72-2 (4-methoxy-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-methoxy-6-(piperazin-1-yl)pyrimidine
• CAS No: 879215-72-2
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• MDL: MFCD09877726
• CID: 1036872
• PubChem ID: 45789017
• Update Time: 2025-06-11

4-methoxy-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-(piperazin-1-yl)pyrimidine hydrochloride
• 4-METHOXY-6-(1 - PIPERAZINYL)PYRIMIDINE HYDROCHLORIDE
• 4-methoxy-6-(1-piperazinyl)Pyrimidine
• 4-Methoxy-6-piperazin-1-yl-pyrimidine hydrochloride
• SDEBYHVDMCQKNZ-UHFFFAOYSA-N
• 4010AC
• SBB075548
• AX8214852
• ST2405864
• 6-methoxy-4-piperazinylpyrimidine, chloride
• 4-methoxy-6-piperazin-1-ylpyrimidine;hydrochloride
• 4-methoxy-6-piperazin-1-yl-pyrimidine hydrochlorid
• 4-METHOXY-6-(PIPERAZIN-1-YL)PYRIMIDINE HCL
• SCHEMBL14973091
• 1185313-57-8
• FT-0752622
• KS-8946
• 879215-72-2
• AKOS015941467
• MFCD09877726
• ne hydrochloride
• FT-0738113
• Pyrimidine, 4-methoxy-6-(1-piperazinyl)-, hydrochloride (1:1)
• 4-Methoxy-6-piperazin-1-yl-pyrimidi
• DA-39206
• DA-39203
• 4-methoxy-6-(piperazin-1-yl)pyrimidine

• MDL： MFCD09877726
• Inchi： 1S/C9H14N4O.ClH/c1-14-9-6-8(11-7-12-9)13-4-2-10-3-5-13;/h6-7,10H,2-5H2,1H3;1H
• InChI Key： SDEBYHVDMCQKNZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(=NC=N1)N1CCNCC1

Computed Properties

• Exact Mass: 194.11700
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3

Experimental Properties

• PSA: 50.28000
• LogP: 0.28860

4-methoxy-6-(piperazin-1-yl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methoxy-6-(piperazin-1-yl)pyrimidine

Comprehensive Overview of 4-Methoxy-6-(piperazin-1-yl)pyrimidine (CAS No. 879215-72-2): Properties, Applications, and Research Insights

4-Methoxy-6-(piperazin-1-yl)pyrimidine (CAS No. 879215-72-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrimidine derivatives family, which are widely recognized for their biological activity and versatility in drug design. The presence of both methoxy and piperazine functional groups enhances its potential as a pharmacophore in medicinal chemistry.

Recent studies highlight the growing interest in 4-methoxy-6-(piperazin-1-yl)pyrimidine synthesis and its role as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are particularly focused on its application in cancer therapeutics, where pyrimidine-based compounds show promise in targeting aberrant signaling pathways. The compound's molecular weight (223.26 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for optimizing drug bioavailability.

From an industrial perspective, CAS 879215-72-2 is frequently discussed in forums related to custom synthesis and contract manufacturing. Its demand has risen alongside advancements in fragment-based drug discovery (FBDD), where small molecules like this serve as critical scaffolds. Environmental considerations also drive innovation, with greener synthetic routes for such compounds being a hot topic in sustainable chemistry circles.

Analytical techniques for characterizing 4-methoxy-6-(piperazin-1-yl)pyrimidine include HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical standards, addressing concerns about impurity profiling—a frequently searched term among quality control professionals. The compound’s storage conditions (typically 2-8°C under inert atmosphere) and shelf stability are equally critical for industrial users.

Emerging trends link this compound to neurodegenerative disease research, particularly in modulating adenosine receptors. Online queries often revolve around its structure-activity relationship (SAR) data, reflecting the compound’s relevance in computational chemistry and AI-driven drug design. Patent databases reveal its inclusion in several innovative drug formulations, further validating its commercial potential.

In summary, 4-Methoxy-6-(piperazin-1-yl)pyrimidine (CAS No. 879215-72-2) exemplifies the intersection of medicinal chemistry and material science. Its adaptability across therapeutic areas and compatibility with modern high-throughput screening platforms position it as a valuable asset for both academic and industrial R&D sectors. Future directions may explore its utility in bioconjugation or as a fluorescent probe, aligning with the broader shift toward theranostic applications.